Cas no 61343-92-8 (Benzaldehyde, 2-methyl-6-phenoxy-)

Benzaldehyde, 2-methyl-6-phenoxy- structure
61343-92-8 structure
Product Name:Benzaldehyde, 2-methyl-6-phenoxy-
CAS No:61343-92-8
MF:C14H12O2
MW:212.243884086609
CID:483128
PubChem ID:71396749
Update Time:2025-04-19

Benzaldehyde, 2-methyl-6-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-methyl-6-phenoxy-
    • 2-methyl-6-phenoxybenzaldehyde
    • 61343-92-8
    • DTXSID00818288
    • Inchi: 1S/C14H12O2/c1-11-6-5-9-14(13(11)10-15)16-12-7-3-2-4-8-12/h2-10H,1H3
    • InChI Key: ZRPRUTWLYKDBPS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC=CC(C)=C1C=O

Computed Properties

  • Exact Mass: 212.08376
  • Monoisotopic Mass: 212.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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